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Compound of Interest

Compound Name: Dichlorodimethylsilane

Cat. No.: B041323

An In-depth Technical Guide to the Safe Handling of Dichlorodimethylsilane in the Laboratory

Introduction
Dichlorodimethylsilane ((CH₃)₂SiCl₂), also known as DMDCS, is a versatile organosilicon compound and a key precursor in the synthesis of silicone

hydrochloric acid.[1][2][3] While indispensable in various research and industrial applications, including the production of silicone polymers for electro

Dichlorodimethylsilane is highly flammable, corrosive, and reacts violently with water, demanding strict adherence to rigorous safety protocols.[2][4]

This guide is intended for researchers, scientists, and drug development professionals, providing comprehensive safety information, handling protoco

setting.

Hazard Identification and Classification
Dichlorodimethylsilane is classified as a hazardous substance presenting multiple risks.[5][6] It is a highly flammable liquid and vapor, with a very lo

corrosive, causing severe skin burns and serious eye damage.[4][6][7] Furthermore, it is water-reactive, decomposing in the presence of moisture to r

hydrogen gas if it comes into contact with metals.[5][8]

Key Hazards:

Flammability: Highly flammable liquid and vapor.[4][6] Vapors are heavier than air and may travel a considerable distance to an ignition source and 

Corrosivity: Causes severe chemical burns to the skin, eyes, and respiratory tract.[8][10][11] Direct contact with the eyes can lead to irreversible da

Toxicity: Toxic if inhaled and harmful if swallowed.[6][7] Inhalation can cause severe respiratory irritation, pulmonary edema, and may be fatal.[11][1

Reactivity: Reacts violently with water, moisture, alcohols, and other incompatible materials, producing heat and hydrogen chloride gas.[1][4][9]

Physical and Chemical Properties
The physical and chemical properties of Dichlorodimethylsilane are critical for understanding its behavior and associated hazards.
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Property Value

Molecular Formula C₂H₆Cl₂Si

Molecular Weight 129.06 g/mol

Appearance Colorless, fuming liquid

Odor Pungent, sharp, acrid, like hydrochloric acid

Boiling Point 70 °C (158 °F) at 760 mmHg

Melting Point -76 °C (-104.8 °F)

Flash Point -9 °C (15.8 °F)

Autoignition Temperature 460 °C (860 °F)

Vapor Pressure 100 - 135 mmHg @ 20-25 °C

Vapor Density 4.45 (Air = 1)

Specific Gravity 1.06 - 1.1 g/mL

Solubility in Water Reacts violently

Explosion Limits LEL: 3.4% - 4%; UEL: >9.5%

Toxicological Data and Exposure Limits
Exposure to Dichlorodimethylsilane can result in severe health effects. The available toxicological data and exposure guidelines are summarized be

Toxicity Data
Exposure Route Species Value

Inhalation (LC50) Rat 930 ppm / 4 hours

Inhalation (LC50) Mouse 300 mg/m³ / 2 hours

Oral (LD50) Rat 5660 uL/kg

Skin Irritation Rabbit Moderate (20 mg / 24H)

Eye Irritation Rabbit Severe (5 mg / 24H)

Acute Exposure Guideline Levels (AEGLs)
AEGLs describe the risk to human health from once-in-a-lifetime, or rare, exposure to airborne chemicals.

Exposure Period AEGL-1 AEGL-2 AEGL-

10 minutes 0.9 ppm 50 ppm 310 pp

30 minutes 0.9 ppm 22 ppm 110 pp

60 minutes 0.9 ppm 11 ppm 50 ppm

4 hours 0.9 ppm 5.5 ppm 13 ppm

8 hours 0.9 ppm 0.9 ppm 8.7 ppm

Engineering Controls and Personal Protective Equipment (PPE)
The primary method for controlling exposure is to use robust engineering controls, supplemented by appropriate PPE.
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Engineering Controls
Chemical Fume Hood: All handling of Dichlorodimethylsilane must be conducted in a certified chemical fume hood to control vapor exposure.[10]

Ventilation: Use adequate general or local explosion-proof ventilation to maintain airborne concentrations below exposure limits.[10]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower in the immediate vicinity of the work area.[10][11]

Grounding: All equipment used when handling the product, including containers and receiving equipment, must be grounded and bonded to preven

Personal Protective Equipment (PPE)
Selection of PPE depends on the specific laboratory procedure and the potential for exposure.

Protection Type Specification

Eye/Face Protection
Chemical splash goggles and a face shield (8-inch minimum). Contact lenses s

not be worn.

Skin Protection
A complete suit protecting against chemicals, such as a flame-retardant, anti-st

coat or chemical apron.

Hand Protection Neoprene or nitrile rubber gloves. Inspect gloves for integrity before use.

Respiratory Protection

For situations where engineering controls may not be sufficient, a NIOSH-appro

full-face supplied-air respirator or a combination organic vapor/acid gas respira

required.

graph PPE_Selection_Guide {

graph [rankdir="TB", splines=ortho, bgcolor="#FFFFFF", label="", fontcolor="#202124", width=7.6, height=7.6, d

node [shape=box, style="filled", fontname="Arial", fontsize=10];

edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes

start [label="Start: Task Involving\nDichlorodimethylsilane", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#

q_hood [label="Is the work performed\nin a certified fume hood?", shape=diamond, fillcolor="#FBBC05", fontcolo

q_splash [label="Potential for splashing?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

q_large_vol [label="Handling large volumes or\nrisk of vapor release?", shape=diamond, fillcolor="#FBBC05", fo

ppe_base [label="Minimum PPE:\n- Nitrile/Neoprene Gloves\n- Chemical Splash Goggles\n- Flame-Retardant Lab Coa

ppe_face_shield [label="Add Face Shield", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"];

ppe_respirator [label="Add Full-Face Respirator\n(Organic Vapor/Acid Gas)", shape=box, fillcolor="#EA4335", fo

stop [label="Proceed with Caution", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

no_work [label="Do Not Proceed\nConsult EHS", shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolo

// Edges

start -> q_hood;

q_hood -> q_splash [label="  Yes"];

q_hood -> no_work [label="No  "];

q_splash -> ppe_face_shield [label="Yes"];

q_splash -> q_large_vol [label="No"];

ppe_face_shield -> q_large_vol;

q_large_vol -> ppe_respirator [label="Yes"];
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q_large_vol -> ppe_base [label="No"];

ppe_respirator -> ppe_base;

ppe_base -> stop;

}

Caption: PPE Selection Guide for Dichlorodimethylsi

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory for the safe handling and storage of Dichlorodimethylsilane.

Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational. Put on all required PPE. Ensure the work area is free of ignition sour

transfers to prevent reaction with moist air.[5][10]

Container Handling: Use spark-proof tools and explosion-proof equipment.[10][13] Containers may develop pressure; open them carefully and vent

discharge.[4]

Manipulation: Avoid breathing vapors and prevent all contact with skin and eyes.[5][10] Do not allow water to enter the container or reaction vessel.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4][7] Decontaminate the work area. Remove and properly store or dis

Storage Protocol
Location: Store in a cool, dry, well-ventilated, flammables-area, segregated from incompatible materials.[10][12] Recommended storage temperatu

Conditions: Keep containers tightly closed and sealed under an inert, dry atmosphere (e.g., nitrogen).[7][10] Store locked up, accessible only to aut

Container: Store in the original or a recommended container, which may be a lined metal can.[16] Ensure containers are clearly labeled and free fro

Incompatible Materials
Dichlorodimethylsilane is incompatible with a wide range of substances. Contact with these materials can lead to violent reactions, fire, or explosion

Material Class Examples

Water/Moisture Water, steam, moist air

Alcohols Methanol, ethanol

Oxidizing Agents Nitrates, peroxides, chlorine bleaches

Bases/Caustics Sodium hydroxide, ammonia

Acids Strong acids

Amines Aliphatic and aromatic amines

Others Acetone, metal acetylides, most metals

Emergency Procedures
A clear, rehearsed emergency plan is essential when working with Dichlorodimethylsilane.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required.

Evacuate & Alert: Immediately clear the area of all personnel and move upwind.[5] Alert emergency responders and inform them of the location and

Isolate & Ventilate: Remove all sources of ignition (sparks, flames, hot surfaces).[4][5][10] Increase ventilation in the area.[5]
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Containment (for trained personnel only): Wearing full protective equipment, including a self-contained breathing apparatus, stop the leak if it is saf

NOT USE WATER.[10]

Cleanup: Use only spark-proof tools and explosion-proof equipment for cleanup.[5][10] Collect the absorbed material and residues into a labeled, s

Decontamination: Thoroughly decontaminate the spill area after cleanup.

Caption: Dichlorodimethylsilane Spill Response Wor

First Aid Measures
Immediate medical attention is required for any exposure.[4]

Inhalation: Remove the victim to fresh air immediately.[4] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-m

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes while removing all contaminated clothing and 

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][11] Remove co

Ingestion: Do NOT induce vomiting.[4][11] If the victim is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water.[11] Neve

Fire Fighting Measures
Extinguishing Media: Use dry chemical or carbon dioxide (CO₂).[10][13]

Unsuitable Media:DO NOT USE WATER or foam, as Dichlorodimethylsilane reacts violently.[8][10][13]

Specific Hazards: Fire will produce poisonous and corrosive gases, including hydrogen chloride, phosgene, and silicon oxides.[5][8] Containers ma

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[10] Use a water spray only to cool 

Waste Disposal
Waste Dichlorodimethylsilane and contaminated materials are considered hazardous waste and must be disposed of accordingly.

Procedure: All waste must be disposed of in accordance with federal, state, and local environmental regulations.[12] Collect residues in a sealed, p

Neutralization: A possible laboratory-scale disposal procedure involves slowly adding the silane to a large volume of cold water in an ice bath, follow

performed by trained personnel in a controlled environment, such as a fume hood.

Risk Assessment Workflow
A thorough risk assessment must be conducted before any new or modified procedure involving Dichlorodimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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